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Compound of Interest

Compound Name:
2-Methylmercapto-

propionaldehyde

Cat. No.: B1268107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methional, identified by CAS number 3268-49-3, is a sulfur-containing aldehyde notable for its

potent aroma and significant role in food chemistry and biological systems. As a key flavor

compound, it imparts characteristic savory, potato-like notes to a wide array of cooked foods,

arising primarily from the Maillard reaction and Strecker degradation of the amino acid

methionine. Beyond its sensory impact, methional serves as a crucial intermediate in the

industrial synthesis of methionine for animal feed supplements. Its high reactivity also makes it

a subject of interest in studies of oxidative stress, cellular metabolism, and as a potential

modulator of biological pathways, including reported prostaglandin antagonism. This technical

guide provides an in-depth overview of methional's physicochemical properties, detailed

experimental protocols for its synthesis and analysis, and a review of its core biological and

chemical pathways.

Physicochemical Properties
Methional is a colorless to pale yellow or amber liquid characterized by an extremely powerful

and diffusive odor, often described as boiled potato-like. Its key physicochemical data are

summarized below.
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Property Value Source(s)

CAS Number 3268-49-3

Molecular Formula C₄H₈OS

Molecular Weight 104.17 g/mol

Appearance Colorless to amber liquid

Boiling Point 165-166 °C at 760 mmHg

Melting Point -75 °C

Density 1.043 g/mL at 25 °C

Refractive Index n20/D 1.483 - 1.493

Vapor Pressure 0.53 - 0.75 mmHg at 20 °C

Flash Point 74 °C

Solubility

Slightly soluble in water (17.5

g/100mL at 37.8 °C); soluble in

alcohol and oils.

IUPAC Name 3-(methylsulfanyl)propanal

Synonyms
3-(Methylthio)propionaldehyde,

4-Thiapentanal

Experimental Protocols
Chemical Synthesis: Michael Addition of Methanethiol to
Acrolein
The primary industrial method for synthesizing methional is the base-catalyzed Michael

addition of methanethiol to acrolein. This reaction is efficient and forms the basis for large-scale

production, often as a precursor to synthetic methionine.

Methodology:
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Reaction Setup: A reaction vessel equipped with a stirrer, thermometer, and addition funnel

is charged with acrolein and a suitable solvent (e.g., toluene or water). The vessel is cooled

to maintain a low temperature (typically 0-10 °C) to control the exothermic reaction.

Catalyst: A basic catalyst, such as triethylamine or sodium hydroxide, is added to the

acrolein solution.

Addition of Methanethiol: Methanethiol is added dropwise from the addition funnel to the

cooled acrolein solution with vigorous stirring. The temperature must be carefully monitored

and maintained within the specified range.

Reaction Monitoring: The reaction progress is monitored by techniques such as Gas

Chromatography (GC) to ensure the complete consumption of the limiting reagent (acrolein).

Work-up and Neutralization: Upon completion, the reaction mixture is neutralized with a

dilute acid (e.g., acetic acid or hydrochloric acid) to quench the catalyst.

Purification: The crude methional is purified by fractional distillation under reduced pressure

to yield the final product with high purity.

Workflow for Methional Synthesis

Reactants
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Caption: General workflow for the chemical synthesis of Methional.

Analytical Method: Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is the definitive method for the identification and quantification of methional in various

matrices, from food products to biological samples, due to its volatility and the technique's high

sensitivity and specificity.

Methodology:

Sample Preparation (e.g., Food Matrix):

A representative sample (e.g., 5 g of food) is homogenized in a sealed vial.

For volatile extraction, Solid-Phase Microextraction (SPME) is commonly employed. A

divinylbenzene/carboxen/polydimethylsiloxane (DVB/CAR/PDMS) fiber is exposed to the

headspace of the sample vial, typically at a controlled temperature (e.g., 40-60 °C) for a

set time (e.g., 30 minutes) with agitation.

GC-MS Analysis:

Injection: The SPME fiber is thermally desorbed in the hot GC inlet (e.g., 250 °C) in

splitless mode.

Column: A non-polar or medium-polarity capillary column is used, such as a DB-5ms or

HP-INNOWax (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

Carrier Gas: Helium is used as the carrier gas at a constant flow rate (e.g., 1.0 mL/min).

Oven Temperature Program: A typical program starts at 40 °C (hold for 2-3 min), ramps to

150 °C at 5 °C/min, and then ramps to 240 °C at 10 °C/min (hold for 5 min).

Mass Spectrometer: The GC is coupled to a mass spectrometer operating in Electron

Ionization (EI) mode at 70 eV.
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Detection: Data is acquired in full scan mode (e.g., m/z 35-350) for identification. For

quantification, Selected Ion Monitoring (SIM) of characteristic ions (e.g., m/z 104, 61, 48)

is used for higher sensitivity.

Identification: Methional is identified by comparing its retention time and mass spectrum with

that of an authentic standard.

Biological and Chemical Pathways
Formation via Strecker Degradation of Methionine
In biological systems and during food processing, methional is famously formed from the amino

acid methionine via the Strecker degradation pathway. This reaction occurs between an amino

acid and an α-dicarbonyl compound, which are intermediates of the Maillard reaction.

The overall reaction is: CH₃S(CH₂)₂CH(NH₂)COOH (Methionine) + R-CO-CO-R' (α-dicarbonyl)

→ CH₃S(CH₂)₂CHO (Methional) + NH₃ + CO₂ + R-CH(OH)-CO-R'
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Caption: Key steps in the formation of Methional from Methionine.

Degradation and Contribution to Flavor
Methional is a relatively unstable compound and readily degrades, particularly under heat or

light, to produce other potent volatile sulfur compounds. This degradation is a critical aspect of

its overall contribution to food aroma.

The primary degradation pathway involves the elimination of methanethiol, which can then be

oxidized to dimethyl disulfide.
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Degradation Pathway of Methional
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Caption: Degradation of Methional into other volatile aroma compounds.

Role in Methionine Metabolism
Methional is an intermediate in the broader context of methionine metabolism. In some

microorganisms, methionine can be converted to methional via the action of aminotransferases

and decarboxylases. Methionine itself is a critical essential amino acid involved in numerous

cellular functions. As a precursor to S-adenosylmethionine (SAM), it is the primary methyl

group donor for the methylation of DNA, RNA, proteins, and lipids. It also plays a central role in

the transsulfuration pathway to produce cysteine, which is a precursor to the major intracellular

antioxidant glutathione (GSH). While methional is not a central hub in these pathways, its

formation represents a metabolic side-reaction that can influence the pool of available

methionine and generate biologically active volatiles.

Applications and Areas of Research
Flavor Chemistry: Methional is a key aroma compound in many foods, including potatoes,

tomatoes, cheese, beer, and cooked meats. Its low odor threshold makes it a significant

contributor to the overall flavor profile even at trace concentrations. It is used as a flavoring

agent in the food industry to impart savory and potato-like notes.
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Chemical Synthesis: It is a vital industrial intermediate for the production of DL-methionine,

which is widely used as a supplement in animal feed, particularly for poultry.

Drug Development and Pharmacology: Methional has been reported to act as a

prostaglandin antagonist. While the specific mechanism is not fully elucidated, this activity

suggests potential for research into anti-inflammatory applications. Its high reactivity and role

in metabolic pathways also make it a molecule of interest in studies related to oxidative

stress and cellular signaling.

Safety and Handling
Methional is considered moderately toxic and is an irritant to the skin, eyes, and mucous

membranes. It also has skin-sensitizing potential. Due to its extremely low odor threshold, it

can be easily detected. Handling should be performed in a well-ventilated area, preferably a

fume hood, using appropriate personal protective equipment (PPE), including gloves and

safety glasses.

To cite this document: BenchChem. [A Comprehensive Technical Guide to Methional (CAS
3268-49-3)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1268107#methional-cas-number-3268-49-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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